Cas no 1339629-59-2 (4-(Methylamino)pyridine-2-carbothioamide)
4-(Methylamino)pyridine-2-carbothioamide is a heterocyclic compound featuring a pyridine core substituted with a methylamino group at the 4-position and a carbothioamide moiety at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of both amino and thioamide functional groups enhances its versatility as a building block for the development of bioactive molecules, particularly in medicinal chemistry applications. Its well-defined molecular framework allows for precise modifications, facilitating the synthesis of targeted derivatives. The compound's stability and compatibility with various reaction conditions further underscore its utility in specialized chemical processes.
1339629-59-2 structure
Product Name:4-(Methylamino)pyridine-2-carbothioamide
CAS No:1339629-59-2
MF:C7H9N3S
MW:167.231459379196
CID:4828250
Update Time:2025-06-06
4-(Methylamino)pyridine-2-carbothioamide Chemical and Physical Properties
Names and Identifiers
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- 4-(methylamino)pyridine-2-carbothioamide
- 4-(Methylamino)pyridine-2-carbothioamide
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- Inchi: 1S/C7H9N3S/c1-9-5-2-3-10-6(4-5)7(8)11/h2-4H,1H3,(H2,8,11)(H,9,10)
- InChI Key: KPPNWDNPSACYLA-UHFFFAOYSA-N
- SMILES: S=C(C1C=C(C=CN=1)NC)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 149
- XLogP3: 0.6
- Topological Polar Surface Area: 83
4-(Methylamino)pyridine-2-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM494481-1g |
4-(Methylamino)pyridine-2-carbothioamide |
1339629-59-2 | 97% | 1g |
$507 | 2022-06-13 | |
| Alichem | A029194530-1g |
4-(Methylamino)pyridine-2-carbothioamide |
1339629-59-2 | 97% | 1g |
$548.02 | 2022-04-03 |
4-(Methylamino)pyridine-2-carbothioamide Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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